Cas no 75887-54-6 (Artemotil)
Artemotil structure
Product Name:Artemotil
CAS No:75887-54-6
MF:C17H28O5
MW:312.4012
MDL:MFCD00869355
CID:59736
PubChem ID:3000469
Update Time:2024-10-27
Artemotil Chemical and Physical Properties
Names and Identifiers
-
- Arteether
- 10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin
- (+)-Arteether
- Areether
- ARPRINOCID
- Artemotil
- SM-22
- SM-227
- Unii-xgl7gfb9yi
- β-Arteether
- Dihydroartemisinin ethyl ether
- Artemotil [INN]
- SM 227
- Artemotil (INN)
- beta arteether
- ethoxy(trimethyl)[?]
- DTXCID7031610
- ARTEETHER [WHO-IP]
- ARTEMOTIL [MART.]
- (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo(10.3.1.0^(4,13).0^(8,13))hexadecane
- CHEMBL301267
- Artemotilum
- DB13851
- Beta-Arteether
- ARTEMOTIL (MART.)
- alpha,beta Arteether
- (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecane
- HY-B0770
- s3889
- GTPL9958
- 75887-54-6
- BCP28298
- BDBM50426305
- NS00070387
- ARTEMOTILUM [WHO-IP LATIN]
- BRD-K96006160-001-01-1
- ARTEMOTIL [WHO-IP]
- AS-15038
- XGL7GFB9YI
- beta-Dihydroartemisinin ethyl ether
- ARTEETHER [MI]
- MFCD00869355
- SCHEMBL17156474
- AKOS022185297
- CHEBI:135335
- (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo(10.3.1.04,13.08,13)hexadecane
- E MAL
- BRD-K96006160-001-02-9
- artether
- (1R,4S,5R,8S,9R,10S,12R,13R)-10-ethoxy-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.0^{4,13}.0^{8,13}]hexadecane
- CCG-267602
- (3R,5aS,6R,8aS,9R,10S,12R,12aR)-10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin
- CS-5561
- EN300-19768153
- artemotilo
- NSC-665971
- (3R,5aS,6R,8aS,9R,10S,12R,12aR)-10-Ethoxy-3,6,9-trimethyldecahydro-3H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene
- ARTEMOTIL [WHO-DD]
- .beta.-arteether
- 109716-83-8
- P01BE04
- 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin, 10-ethoxydecahydro-3,6,9-trimethyl-, (3S-(3alpha,5alpha,6alpha,8aalpha,9beta,10beta,12beta,12aalpha))-
- .BETA.-ARTEETHER [WHO-IP]
- NSC 665971
- Artecef
- 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin, decahydro-10-ethoxy-3,6,9-trimethyl-, (3R-(3alpha,5abeta,6beta,8abeta,9alpha,10alpha,12beta,12aR*))-
-
- MDL: MFCD00869355
- Inchi: 1S/C17H28O5/c1-5-18-14-11(3)13-7-6-10(2)12-8-9-16(4)20-15(19-14)17(12,13)22-21-16/h10-15H,5-9H2,1-4H3/t10-,11-,12+,13+,14+,15-,16?,17-/m1/s1
- InChI Key: NLYNIRQVMRLPIQ-BVCZABNKSA-N
- SMILES: O1[C@@]23[C@]4([H])O[C@@]([H])([C@]([H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])C(C([H])([H])[H])(O1)O4)OC([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 312.19400
- Monoisotopic Mass: 312.19367399 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 312.4
- XLogP3: 3.4
- Topological Polar Surface Area: 46.2
Experimental Properties
- Color/Form: White crystalline solid.
- Density: Not available
- Melting Point: 80-82°C
- Boiling Point: 372.4°C at 760 mmHg
- Flash Point: Not available
- Refractive Index: 1.516
- PSA: 46.15000
- LogP: 3.23090
- Specific Rotation: +145 ~ +155° (c=1.0,in CHCl3)
- Vapor Pressure: Not available
Artemotil Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Artemotil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0770-10mM*1mLinDMSO |
Artemotil |
75887-54-6 | ≥98.0% | 10mM*1mLinDMSO |
¥660 | 2022-05-18 | |
| MedChemExpress | HY-B0770-5mg |
Artemotil |
75887-54-6 | ≥98.0% | 5mg |
¥600 | 2025-04-16 | |
| MedChemExpress | HY-B0770-10mg |
Artemotil |
75887-54-6 | ≥98.0% | 10mg |
¥850 | 2025-04-16 | |
| MedChemExpress | HY-B0770-50mg |
Artemotil |
75887-54-6 | ≥98.0% | 50mg |
¥2250 | 2025-04-16 | |
| MedChemExpress | HY-B0770-100mg |
Artemotil |
75887-54-6 | ≥98.0% | 100mg |
¥3300 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S3889-10mg |
Arteether |
75887-54-6 | 98% | 10mg |
¥876.49 | 2023-09-15 | |
| abcr | AB479002-1 mg |
Arteether; . |
75887-54-6 | 1mg |
€82.90 | 2023-04-20 | ||
| abcr | AB479002-5 mg |
Arteether; . |
75887-54-6 | 5mg |
€147.70 | 2023-04-20 | ||
| abcr | AB479002-10 mg |
Arteether; . |
75887-54-6 | 10mg |
€241.60 | 2023-04-20 | ||
| abcr | AB479002-25 mg |
Arteether; . |
75887-54-6 | 25mg |
€510.60 | 2023-04-20 |
Artemotil Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
75887-54-6 (Artemotil) Related Products
- 71939-51-0(a-Artemether)
- 181884-69-5(3,12-Epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin,9-butyldecahydro-3,6-dimethyl-, (3R,5aS,6R,8aS,9R,12R,12aR)-)
- 71939-50-9(Dihydroartemisinin)
- 123930-80-3(alpha-Dihydroartemisinin)
- 131175-88-7(10-Ethoxydecahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin)
- 75887-56-8(3,12-Epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin, decahydro-10-(2-methoxyethoxy)-3,6,9-trimethyl-, (3R,5aS,6R,8aS,9R,10R,12R,12aR)-)
- 81496-81-3(alpha-Dihydroartemisinin)
- 81496-82-4(Dihydroartemisinin)
- 71963-77-4(Artemether)
- 82534-75-6(α-Arteether)
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